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Compound of Interest

2-(2-Amino-6-
Compound Name:
chlorophenyl)ethanol

Cat. No.: B025841

Technical Overview of 2-(2-Amino-6-
chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental physicochemical
properties of 2-(2-Amino-6-chlorophenyl)ethanol, a compound of interest in medicinal
chemistry and pharmaceutical research. Its structure, featuring a chlorinated phenyl group
attached to an ethanol moiety with an amino functional group, makes it a versatile intermediate
in the synthesis of various bioactive molecules.

Physicochemical Data

The core molecular properties of 2-(2-Amino-6-chlorophenyl)ethanol are summarized in the
table below. This data is essential for stoichiometric calculations, analytical method
development, and chemical synthesis planning.
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Property Value Source
Molecular Formula C8H10CINO [1112113114]
Molecular Weight 171.62 g/mol [11[2113114]
CAS Number 100376-53-2 [1][2][3][5]1(6]

Structural and Chemical Identity

2-(2-Amino-6-chlorophenyl)ethanol is an organic compound that is typically a white to slightly
yellow solid at room temperature. The presence of amino and hydroxyl groups contributes to its
biological activity and reactivity, making it a valuable building block in organic synthesis. Key
reactions involving this compound include nucleophilic substitutions at the amino group and
acylation at the hydroxyl group.

Logical Relationship of Identifiers

The following diagram illustrates the hierarchical relationship between the common name of the
compound and its definitive chemical identifiers.

2-(2-Amino-6-chlorophenyl)ethanol

is identified by has formula as molecular weight

(CAS: 100376-53-2) (Formula: CSHlOCINO) MW: 171.62 g/moD

Click to download full resolution via product page

Fig. 1: Chemical Identifier Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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